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Compound of Interest

Compound Name: Sephadex G 25

Cat. No.: B1231703 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Sephadex G-25, a common gel filtration medium used in laboratories. Adherence to these

procedures is critical for maintaining a safe research environment and ensuring regulatory

compliance. Sephadex G-25 itself is a cross-linked dextran that is not classified as a hazardous

material; however, its disposal method is dictated by any hazardous substances it may have

come into contact with during its use.

Immediate Safety and Handling
Before disposal, it is crucial to handle Sephadex G-25 with appropriate personal protective

equipment (PPE). This minimizes exposure to the fine powder, which can cause respiratory

irritation, and any potential contaminants.

Personal Protective Equipment (PPE): Always wear safety goggles with side-shields,

chemical-impermeable gloves, and a lab coat.[1][2][3] If handling large quantities of dry

powder where dust formation is likely, consider using a full-face respirator.[1][3]

Ventilation: Handle in a well-ventilated area to avoid the formation and inhalation of dust and

aerosols.[1][2][3]

Spill Cleanup: In case of a spill, avoid generating dust.[2][3] Sweep up the solid material, and

place it into a suitable, closed container for disposal.[2]
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The primary determinant for the disposal of Sephadex G-25 is whether it has been

contaminated with hazardous materials. The following flowchart outlines the decision-making

process for proper disposal.

Uncontaminated Sephadex G-25 Contaminated Sephadex G-25

Start: Sephadex G-25 for Disposal

Assess Contamination:
Has the Sephadex G-25 been in contact

with hazardous materials (chemical, biological, radioactive)?

Treat as Non-Hazardous Solid Waste

No

Treat as Hazardous Waste
(based on the contaminant)

Yes

Dispose of in a sanitary landfill
or according to institutional guidelines.

Follow Local Regulations

Identify Contaminant Type:
Chemical, Biological, Radioactive?

Dispose of as Chemical Waste.
Follow specific SDS guidelines for the chemical.

Chemical

Dispose of as Biohazardous Waste.
(e.g., Autoclave before disposal)

Biological

Dispose of as Radioactive Waste.
Follow radiation safety protocols.

Radioactive

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of Sephadex G-25.
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The appropriate disposal route for Sephadex G-25 depends entirely on its use and potential

contamination. All waste must be handled in accordance with local, state, and federal

regulations.[4]

Step-by-Step Disposal Protocol:

Assessment: Determine if the Sephadex G-25 has been exposed to any hazardous

substances, including but not limited to:

Hazardous chemicals

Biohazardous materials (e.g., proteins, nucleic acids from pathogenic sources)

Radioactive isotopes

Segregation:

Uncontaminated Sephadex G-25: If the material is unused or has only been in contact with

non-hazardous buffers (e.g., saline, Tris), it can generally be treated as non-hazardous

solid waste.

Contaminated Sephadex G-25: If the material is contaminated, it must be treated as

hazardous waste, with the specific classification determined by the nature of the

contaminant.

Containment:

Place the Sephadex G-25 (whether in slurry or dry form) into a suitable, clearly labeled,

and closed container to prevent leaks or spills.[1][2]

For contaminated waste, use a container that is appropriate for the type of hazard (e.g., a

labeled hazardous waste container for chemical waste, a biohazard bag for biological

waste).

Disposal Route:

Uncontaminated: Dispose of as non-hazardous laboratory waste, following your

institution's specific guidelines. This may include disposal in a sanitary landfill.[1] Do not
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discharge to sewer systems.[1][3]

Chemically Contaminated: The material must be disposed of by removal to a licensed

chemical destruction plant or by controlled incineration with flue gas scrubbing.[1][3] Refer

to the Safety Data Sheet (SDS) of the specific chemical contaminant for detailed disposal

instructions.

Biologically Contaminated: Follow your institution's guidelines for biohazardous waste.

This typically involves autoclaving the material to decontaminate it before final disposal.

Radioactively Contaminated: Manage the waste according to your institution's radiation

safety protocols.
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Waste Type
Hazard
Classification

Recommended
Disposal Method

Key
Considerations

Unused/Uncontaminat

ed Sephadex G-25
Non-Hazardous

Dispose of as general

solid laboratory waste.

[4][5]

Follow institutional

guidelines. Do not

pour down the drain.

[1][4]

Chemically

Contaminated

Sephadex G-25

Hazardous (as per

contaminant)

Licensed chemical

waste disposal or

controlled incineration.

[1][3]

The disposal protocol

is dictated by the

chemical's properties.

Biologically

Contaminated

Sephadex G-25

Biohazardous

Decontaminate (e.g.,

autoclave) and then

dispose of as

biohazardous waste.

Follow institutional

biosafety protocols.

Radioactively

Contaminated

Sephadex G-25

Radioactive

Follow institutional

radiation safety

protocols.

Segregate and label

according to the

specific isotope and

activity.

Empty Sephadex G-

25 Packaging
Non-Hazardous

Can be offered for

recycling or disposed

of in a sanitary landfill.

[1]

Puncture the

packaging to prevent

reuse.[1]

Reuse and Regeneration as a Waste Reduction
Strategy
Before disposal, consider the possibility of regenerating the Sephadex G-25 for reuse, which is

a key principle of waste reduction in the laboratory.[4] Regeneration can extend the life of the

chromatography medium and reduce disposal costs and environmental impact.

General Regeneration Protocol:
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Washing: After a separation is complete, wash the column with 2 column volumes of 0.2 M

NaOH or a non-ionic detergent solution.[6][7]

Rinsing: Rinse the column thoroughly with water until the pH of the eluent is neutral.

Re-equilibration: Equilibrate the column with 2-3 column volumes of the desired buffer for the

next use.[6]

Storage: For long-term storage, the resin should be kept in a solution containing an

antimicrobial agent, such as 20% ethanol or 0.02% sodium azide, at 4°C to 30°C.[6][8]

By following these detailed procedures, researchers, scientists, and drug development

professionals can ensure the safe and compliant disposal of Sephadex G-25, protecting both

laboratory personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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